Cas no 1259479-37-2 (4-Amino-3-(perfluorophenyl)pyridine)

• Product Name: 4-Amino-3-(perfluorophenyl)pyridine
• CAS No: 1259479-37-2
• MF: C₁₁H₅F₅N₂
• MW: 260.162819623947
• CID: 4798706
• Update Time: 2025-06-15

4-Amino-3-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(perfluorophenyl)pyridine

• Inchi： 1S/C11H5F5N2/c12-7-6(4-3-18-2-1-5(4)17)8(13)10(15)11(16)9(7)14/h1-3H,(H2,17,18)
• InChI Key： OYDORLZNTZDCHS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC=CC=1N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(perfluorophenyl)pyridine

Introduction to 4-Amino-3-(perfluorophenyl)pyridine (CAS No. 1259479-37-2) and Its Emerging Applications in Modern Chemistry and Medicine

4-Amino-3-(perfluorophenyl)pyridine, identified by the chemical abstracts service number 1259479-37-2, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of pharmaceutical chemistry and materials science. This compound, characterized by its pyridine core substituted with an amino group at the 4-position and a perfluorophenyl group at the 3-position, exhibits unique structural and electronic properties that make it a valuable building block for various applications.

The structural motif of 4-amino-3-(perfluorophenyl)pyridine combines the versatility of the pyridine ring—a well-documented scaffold in medicinal chemistry—with the electron-withdrawing and lipophilic characteristics of the perfluorophenyl moiety. This combination imparts distinct physicochemical properties, including enhanced solubility in organic solvents and improved metabolic stability, which are critical factors in drug design. The amino group further provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their remarkable impact on pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to increased binding affinity, reduced metabolic degradation, and improved pharmacological efficacy. 4-Amino-3-(perfluorophenyl)pyridine exemplifies this trend, as its perfluorophenyl substituent is known to enhance the bioavailability of associated molecules by improving their lipophilicity while maintaining water solubility.

One of the most compelling aspects of 4-amino-3-(perfluorophenyl)pyridine is its utility as a precursor in the synthesis of biologically active compounds. Researchers have leveraged this scaffold to develop novel inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, such as kinases and proteases. The perfluorophenyl group’s ability to modulate electron density across the molecule has been particularly instrumental in enhancing receptor binding affinity, making it an attractive candidate for drug development.

The pharmaceutical industry has been particularly keen on exploring fluorinated pyridines due to their role in enhancing drug-like properties. 4-Amino-3-(perfluorophenyl)pyridine has been incorporated into several lead compounds that are currently undergoing preclinical evaluation. These studies highlight its potential in generating molecules with improved pharmacokinetic profiles, including prolonged half-life and reduced off-target effects. The compound’s versatility also allows for its use in designing small-molecule probes for biochemical assays, facilitating a deeper understanding of disease mechanisms at the molecular level.

Beyond pharmaceutical applications, 4-amino-3-(perfluorophenyl)pyridine has found utility in materials science, particularly in the development of advanced electronic materials. The perfluorophenyl group contributes to electron-deficient characteristics, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have synthesized conjugated polymers incorporating this moiety, which exhibit exceptional charge transport properties—a critical factor for next-generation electronic devices.

The synthesis of 4-amino-3-(perfluorophenyl)pyridine (CAS No. 1259479-37-2) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes, have been employed to construct its complex framework efficiently. These synthetic strategies not only ensure scalability but also allow for rapid modifications to the core structure, enabling rapid discovery and optimization pipelines.

Recent advancements in computational chemistry have further accelerated the exploration of 4-amino-3-(perfluorophenyl)pyridine derivatives. Molecular modeling studies have predicted novel bioactive scaffolds derived from this compound, providing a virtual screening platform for high-throughput drug discovery. Such computational approaches complement experimental efforts by identifying promising candidates with minimal experimental trial-and-error, thereby expediting the development process.

The growing body of literature on fluorinated pyridines underscores their significance as privileged scaffolds in medicinal chemistry. 4-Amino-3-(perfluorophenyl)pyridine stands out as a prime example of how structural innovation can lead to therapeutic breakthroughs. Its unique combination of electronic and steric properties makes it an indispensable tool for chemists striving to develop next-generation therapeutics with improved efficacy and safety profiles.

As research continues to uncover new applications for this compound, its relevance is expected to expand across multiple domains. Whether it serves as a key intermediate in drug synthesis or an active component in advanced materials, 4-amino-3-(perfluorophenyl)pyridine exemplifies the intersection of innovation and practicality that drives progress in modern chemistry and medicine.